Cas no 324538-65-0 (3-methoxy-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide)

• Product Name: 3-methoxy-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide
• CAS No: 324538-65-0
• MF: C₁₆H₁₄N₂O₂S₂
• MW: 330.424561023712
• CID: 6094062
• PubChem ID: 4415354
• Update Time: 2025-10-29

3-methoxy-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide
• 3-methoxy-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide
• AKOS000948350
• IDI1_008383
• SR-01000004812-1
• 3-methoxy-N-(2-(methylthio)benzo[d]thiazol-6-yl)benzamide
• HMS1412H10
• SR-01000004812
• 324538-65-0
• Oprea1_127496
• AB00666863-01
• F0060-0183
• IFLab1_000164
• 3-methoxy-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]benzamide

• Inchi： 1S/C16H14N2O2S2/c1-20-12-5-3-4-10(8-12)15(19)17-11-6-7-13-14(9-11)22-16(18-13)21-2/h3-9H,1-2H3,(H,17,19)
• InChI Key： CJBREJLTVPLGOI-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)NC(C1C=CC=C(C=1)OC)=O)SC

Computed Properties

• Exact Mass: 330.04967004g/mol
• Monoisotopic Mass: 330.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-methoxy-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide

Research Brief on 3-methoxy-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide (CAS: 324538-65-0)

Recent studies have highlighted the potential of 3-methoxy-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide (CAS: 324538-65-0) as a promising compound in the field of chemical biology and medicinal chemistry. This benzothiazole derivative has garnered attention due to its unique structural features and potential therapeutic applications, particularly in oncology and neurodegenerative diseases. The compound's mechanism of action and pharmacological profile are currently under rigorous investigation, with several research groups reporting significant findings.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary in vitro studies have demonstrated that 3-methoxy-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide exhibits selective inhibition of certain kinase enzymes, which are critical in cell signaling and proliferation. These findings suggest its potential as a targeted therapy for cancers characterized by dysregulated kinase activity. Furthermore, recent molecular docking studies have provided insights into the compound's binding affinity and interaction with key protein targets, offering a foundation for further optimization.

In addition to its anticancer properties, research has also explored the neuroprotective effects of this compound. A 2023 study published in the Journal of Medicinal Chemistry reported that 3-methoxy-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide could mitigate oxidative stress and reduce neuronal apoptosis in models of neurodegenerative disorders such as Alzheimer's disease. The study attributed these effects to the compound's ability to scavenge reactive oxygen species (ROS) and modulate mitochondrial function, highlighting its multifunctional pharmacological profile.

The synthesis and structural optimization of 3-methoxy-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of analogs with improved bioavailability and reduced off-target effects. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters detailed a novel synthetic route that enhances the compound's solubility and stability, addressing previous challenges in formulation. These developments are critical for advancing the compound toward preclinical and clinical evaluation.

Despite these promising findings, challenges remain in the development of 3-methoxy-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide as a therapeutic agent. Issues such as pharmacokinetic variability and potential toxicity profiles need to be thoroughly investigated. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable drug candidates.

In conclusion, 3-methoxy-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylbenzamide (CAS: 324538-65-0) represents a compelling area of research in chemical biology and drug discovery. Its dual potential in oncology and neuroprotection, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a compound of significant interest. Future studies will be crucial in determining its clinical applicability and therapeutic value.